Cas no 1202993-11-0 (5-Chloro-3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid)
1202993-11-0 structure
Product Name:5-Chloro-3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid
CAS No:1202993-11-0
MF:C6H5ClF2N2O2
MW:210.565907239914
MDL:MFCD12827693
CID:1066886
PubChem ID:19754693
Update Time:2025-04-20
5-Chloro-3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid
- 5-Chloro-3-difluoromethyl-1-methyl-1H-pyrazole-4-carboxylic Acid
- VXTQDSCLSCPLPV-UHFFFAOYSA-N
- PubChem16990
- AK476944
- 5-chloro-3-(difluoromethyl)-1-methylpyrazole-4-carboxylic acid
- AKOS012176270
- DS-18889
- CS-0061725
- AMY11970
- F17321
- 5-CHLORO-3-(DIFLUOROMETHYL)-1-METHYL-1H-PYRAZOLE-4-CARBOXYLICACID
- SY068225
- A925572
- 1202993-11-0
- SB85538
- MFCD12827693
- DB-129314
- DTXSID80599563
- SCHEMBL437373
- 5-Chloro-3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid
-
- MDL： MFCD12827693
- Inchi： 1S/C6H5ClF2N2O2/c1-11-4(7)2(6(12)13)3(10-11)5(8)9/h5H,1H3,(H,12,13)
- InChI Key： VXTQDSCLSCPLPV-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=O)O)C(C(F)F)=NN1C
Computed Properties
- Exact Mass: 210.00085
- Monoisotopic Mass: 210.0007614g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.1
- XLogP3: 1.4
Experimental Properties
- Density: 1.7±0.1 g/cm3
- Boiling Point: 318.6±42.0°C at 760 mmHg
- Flash Point: 146.5±27.9 °C
- PSA: 55.12
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
5-Chloro-3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Safety Instruction： H303+H313+H333
- Storage Condition：Inert atmosphere,2-8°C
5-Chloro-3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C11286-5g |
5-Chloro-3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid |
1202993-11-0 | 5g |
6236.0CNY | 2021-07-12 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C11286-25g |
5-Chloro-3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid |
1202993-11-0 | 25g |
24948.0CNY | 2021-07-12 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C11286-1g |
5-Chloro-3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid |
1202993-11-0 | 1g |
1565.0CNY | 2021-07-12 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OW577-200mg |
5-Chloro-3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid |
1202993-11-0 | 97% | 200mg |
135.0CNY | 2021-07-12 | |
| Chemenu | CM188453-1g |
5-chloro-3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid |
1202993-11-0 | 95+% | 1g |
$75 | 2021-08-05 | |
| Chemenu | CM188453-5g |
5-chloro-3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid |
1202993-11-0 | 95+% | 5g |
$357 | 2021-08-05 | |
| Chemenu | CM188453-10g |
5-chloro-3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid |
1202993-11-0 | 95+% | 10g |
$533 | 2021-08-05 | |
| Chemenu | CM188453-1g |
5-chloro-3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid |
1202993-11-0 | 95%+ | 1g |
$58 | 2023-02-03 | |
| Chemenu | CM188453-5g |
5-chloro-3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid |
1202993-11-0 | 95%+ | 5g |
$220 | 2023-02-03 | |
| abcr | AB400318-1 g |
5-Chloro-3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid, 97%; . |
1202993-11-0 | 97% | 1g |
€95.00 | 2023-04-25 |
5-Chloro-3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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